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Compound of Interest

Compound Name: 2-Cyclopropoxypyridin-3-amine

Cat. No.: B13138427

Get Quote

Executive Summary
2-Cyclopropoxypyridin-3-amine (CAS: 2151757-47-8) is a critical heterocyclic building block

used primarily in the synthesis of pharmaceutical agents, particularly kinase inhibitors and

GPCR ligands.[1][2][3] Its solubility profile is governed by the interplay between the lipophilic

cyclopropyl ether moiety and the polar, ionizable aminopyridine core.

This guide provides a technical analysis of its solubility characteristics, predictive modeling

based on physicochemical properties, and validated protocols for experimental determination.

[4] It is designed for medicinal chemists and process engineers optimizing reaction conditions

or purification streams.[1]

Part 1: Physicochemical Profile & Solubility
Drivers[5]
Understanding the solubility of 2-cyclopropoxypyridin-3-amine requires analyzing its

molecular descriptors.[1] The molecule exhibits "amphiphilic" character—the cyclopropyl group

provides lipophilicity, while the aminopyridine core offers hydrogen bonding capability.
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Table 1: Physicochemical Properties
Property Value Impact on Solubility

Molecular Weight 150.18 g/mol
Low MW facilitates dissolution

in diverse solvents.[1]

LogP (Predicted) ~1.2

Moderately lipophilic; suggests

good solubility in organic

solvents (DCM, EtOAc) and

poor solubility in water.[1]

H-Bond Donors 1 (–NH₂)

Capable of H-bonding with

protic solvents (MeOH, EtOH).

[1]

H-Bond Acceptors
3 (Pyridine N, Ether O, Amine

N)

High affinity for polar aprotic

solvents (DMSO, DMF).

pKa (Base) ~6.0 (Pyridine N)

pH-dependent solubility; highly

soluble in aqueous acid (pH <

4).[1]

Physical State Solid (Crystalline)

Lattice energy must be

overcome by solvation

enthalpy.[1]

Theoretical Solubility Landscape
Based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP), the

solubility profile is categorized as follows:

High Solubility (>50 mg/mL):

Polar Aprotic: DMSO, DMF, DMAc. (Disrupts lattice efficiently via dipole interactions).[1]

Chlorinated Solvents: Dichloromethane (DCM), Chloroform.[1] (Excellent interaction with

the aromatic system).[1]

Lower Alcohols: Methanol, Ethanol.[1][5] (H-bonding with the amine/pyridine nitrogen).[1]
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Moderate Solubility (1–20 mg/mL):

Esters/Ketones: Ethyl Acetate, Acetone.[1] (Useful for recrystallization).[1]

Ethers: THF, 2-MeTHF.[1]

Low Solubility (<1 mg/mL):

Non-polar Aliphatics: Hexane, Heptane, Cyclohexane. (Lack of polar interactions; useful

as anti-solvents).[1]

Aqueous (Neutral pH): Water.[1] (Hydrophobic effect of the cyclopropyl/pyridine ring

dominates).[1]

Part 2: Experimental Protocols for Solubility
Determination
Reliable solubility data is essential for process scale-up.[1] The following protocols adhere to

standard pharmaceutical pre-formulation guidelines.

Protocol A: Thermodynamic Equilibrium Solubility
(Shake-Flask Method)
Use this method for precise values needed for formulation or crystallization design.[1]

Materials:

2-Cyclopropoxypyridin-3-amine (Solid, >98% purity)[1][2]

HPLC-grade solvents (MeOH, DMSO, Water, etc.)

0.45 µm PTFE Syringe Filters[1]

Agilent 1100/1200 HPLC (or equivalent) with UV detection (254 nm)

Workflow:

Saturation: Add excess solid (~20 mg) to 1 mL of solvent in a glass vial.
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Equilibration: Cap tightly and shake at constant temperature (25°C) for 24–48 hours using an

orbital shaker.

Visual Check: Ensure solid remains present.[1] If fully dissolved, add more solid until a

suspension persists.[1]

Filtration: Filter the supernatant using a pre-wetted 0.45 µm PTFE filter to remove

undissolved solids.[1]

Quantification: Dilute the filtrate (e.g., 1:100 in mobile phase) and inject into HPLC.

Calculation: Determine concentration using a standard calibration curve (

).

Protocol B: Visual Kinetic Solubility (High-Throughput)
Use this method for rapid solvent screening during early discovery.[1]

Dispense 5 mg of compound into a clear vial.

Add solvent in aliquots of 50 µL.

Vortex/Sonicate for 1 minute after each addition.

Record the volume required to achieve complete dissolution.[1]

Endpoint: Clear solution with no visible particulates.[1]

Part 3: Visualization of Solubility Logic
The following diagram illustrates the decision-making process for solvent selection based on

the compound's properties.
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Caption: Solubility decision matrix for 2-cyclopropoxypyridin-3-amine, categorizing solvents

by interaction mechanism and utility.

Part 4: Applications in Synthesis & Drug
Development[2]
Reaction Solvent Selection
For nucleophilic aromatic substitution (SnAr) or Buchwald-Hartwig couplings involving this

amine:
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Recommended:1,4-Dioxane or Toluene (often with a surfactant or co-solvent like t-BuOH).[1]

While the amine dissolves well in polar solvents, transition metal catalysts often require non-

coordinating solvents.

Avoid: Acetone or reactive aldehydes, which may form imines with the primary amine group (

).

Purification via Recrystallization
The "Moderate" solubility in esters allows for effective purification:

System: Dissolve in hot Ethyl Acetate (or Isopropyl Acetate) and slowly add Hexane (Anti-

solvent) while cooling.[1]

Mechanism: The impurity profile usually remains in the mother liquor while the aminopyridine

crystallizes out due to the lipophilic cyclopropyl packing.

Formulation & Bioavailability[2]
Challenge: Low aqueous solubility limits oral bioavailability.[1]

Solution: Formulation as a Hydrochloride (HCl) or Mesylate salt.[1] Protonating the pyridine

nitrogen (or the amine) drastically increases aqueous solubility (

), making it suitable for liquid dosing in animal studies.

Part 5: Safety & Handling (SDS Highlights)
Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Always handle in a fume hood. The cyclopropyl group is generally stable, but avoid

strong acids that might trigger ring-opening reactions at elevated temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://www.benchchem.com/product/b13138427?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://www.chemscene.com/product/2151757-47-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/55291815
https://pubchem.ncbi.nlm.nih.gov/compound/55291815
https://www.researchgate.net/publication/395061640_Physicochemical_Characteristics_for_CO_2_-Loaded_Aqueous_Bis3-aminopropylamine_and_Its_Mixture_with_2-Amino-2-methyl-1-propanol
https://www.researchgate.net/publication/263956240_Solubility_of_6-Chloropyridazin-3-amine_in_Different_Solvents
https://www.benchchem.com/product/b13138427/docs#technical-guide-solubility-profiling-of-2-cyclopropoxypyridin-3-amine-1-2
https://www.benchchem.com/product/b13138427/docs#technical-guide-solubility-profiling-of-2-cyclopropoxypyridin-3-amine-1-2
https://www.benchchem.com/product/b13138427/docs#technical-guide-solubility-profiling-of-2-cyclopropoxypyridin-3-amine-1-2
https://www.benchchem.com/product/b13138427/docs#technical-guide-solubility-profiling-of-2-cyclopropoxypyridin-3-amine-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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